![molecular formula C8H15FO B044299 1-(2-Ethoxyethyl)-1-fluorocyclobutane CAS No. 123299-15-0](/img/structure/B44299.png)
1-(2-Ethoxyethyl)-1-fluorocyclobutane
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Overview
Description
1-(2-Ethoxyethyl)-1-fluorocyclobutane, also known as EF-CB, is a cyclobutane derivative that has been synthesized and studied for its potential applications in various scientific fields. This compound has gained attention due to its unique chemical structure and properties, making it a promising candidate for research and development.
Mechanism of Action
The mechanism of action of 1-(2-Ethoxyethyl)-1-fluorocyclobutane is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that play a role in the development or progression of diseases. This compound has been shown to have a high affinity for certain targets, making it a promising candidate for drug development.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application and dosage used. In some studies, this compound has been shown to have anti-inflammatory and analgesic effects, while in others, it has been shown to have antitumor and antimicrobial activity. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-Ethoxyethyl)-1-fluorocyclobutane is its unique chemical structure, which makes it a promising candidate for research and development. Additionally, the synthesis method for this compound is well-established, making it easily accessible for researchers. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments or applications.
Future Directions
There are several future directions for research involving 1-(2-Ethoxyethyl)-1-fluorocyclobutane. One area of interest is the development of this compound as a potential drug candidate for the treatment of cancer and infectious diseases. Additionally, this compound could be studied for its potential applications in materials science and organic chemistry. Further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound, as well as its potential advantages and limitations for lab experiments.
Synthesis Methods
The synthesis of 1-(2-Ethoxyethyl)-1-fluorocyclobutane involves the reaction of 1,2-dibromoethane with potassium fluoride in the presence of copper powder, followed by the reaction of the resulting 1,2-difluoroethane with cyclobutene in the presence of sodium amide. The final product, this compound, is obtained through the reaction of 1,2-difluoroethane with ethylene oxide in the presence of potassium carbonate. This synthesis method has been well-established and has been used in various studies involving this compound.
Scientific Research Applications
1-(2-Ethoxyethyl)-1-fluorocyclobutane has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and organic chemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and infectious diseases. In materials science, this compound has been studied for its potential use in the development of new materials with unique properties. In organic chemistry, this compound has been used as a building block for the synthesis of various compounds with potential applications in different fields.
properties
CAS RN |
123299-15-0 |
---|---|
Molecular Formula |
C8H15FO |
Molecular Weight |
146.2 g/mol |
IUPAC Name |
1-(2-ethoxyethyl)-1-fluorocyclobutane |
InChI |
InChI=1S/C8H15FO/c1-2-10-7-6-8(9)4-3-5-8/h2-7H2,1H3 |
InChI Key |
FMTHIMWHLCPPEA-UHFFFAOYSA-N |
SMILES |
CCOCCC1(CCC1)F |
Canonical SMILES |
CCOCCC1(CCC1)F |
synonyms |
Cyclobutane, 1-(2-ethoxyethyl)-1-fluoro- (9CI) |
Origin of Product |
United States |
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